molecular formula C18H28N2O4 B6121419 (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol

(3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol

Cat. No. B6121419
M. Wt: 336.4 g/mol
InChI Key: KFPMXNJUGUGVBI-SJLPKXTDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol is a chemical compound that has been widely studied for its potential applications in the field of medicine. This compound is known to have various biochemical and physiological effects, which make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol is not fully understood. However, it is believed to exert its effects by modulating the activity of various neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects:
The (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol has been found to have various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, which make it a promising candidate for the development of new pain medications. Additionally, it has been found to have antitumor activity, which suggests that it may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol is that it has been extensively studied, and its pharmacological effects are well understood. This makes it a useful tool for researchers who are studying the mechanisms of various diseases and developing new drugs. However, one of the limitations of this compound is that it may have side effects that are not yet fully understood.

Future Directions

There are several future directions for research on (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol. One potential direction is to further investigate its antitumor activity, with the aim of developing new cancer treatments. Additionally, researchers may investigate the compound's potential applications in the treatment of other diseases, such as chronic pain and inflammation. Finally, further studies may be needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol involves the reaction of 2-hydroxy-5-methoxybenzaldehyde with piperidine in the presence of a reducing agent such as sodium borohydride. The product is then further treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

The (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol has been extensively studied for its potential applications in the field of medicine. It has been found to have various pharmacological effects, including analgesic, anti-inflammatory, and antitumor activities.

properties

IUPAC Name

(3R,4R)-1-[(2-hydroxy-5-methoxyphenyl)methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H28N2O4/c1-24-15-2-3-17(22)13(10-15)11-19-7-6-16(18(23)12-19)20-8-4-14(21)5-9-20/h2-3,10,14,16,18,21-23H,4-9,11-12H2,1H3/t16-,18-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KFPMXNJUGUGVBI-SJLPKXTDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)O)CN2CCC(C(C2)O)N3CCC(CC3)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=C(C=C1)O)CN2CC[C@H]([C@@H](C2)O)N3CCC(CC3)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H28N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.